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Compound of Interest

Compound Name:
Tetramethylrhodamine-5-

maleimide

Cat. No.: B12378862 Get Quote

This guide provides a comprehensive technical overview of Tetramethylrhodamine-5-
maleimide (TMRM-5-maleimide), a thiol-reactive fluorescent probe essential for researchers,

scientists, and drug development professionals. We will explore its core chemical properties,

the mechanism of its labeling reaction, and detailed protocols for its application, ensuring a

thorough understanding of its utility in biological research.

Core Properties of Tetramethylrhodamine-5-
maleimide
Tetramethylrhodamine-5-maleimide, also known as 5-TAMRA maleimide, is a fluorescent

dye widely used for the modification of peptides and proteins.[1][2] Its utility is centered on the

specific and covalent labeling of thiol groups, primarily found in the cysteine residues of

proteins.

Molecular Characteristics
A precise understanding of the molecular formula and weight is critical for accurate

stoichiometric calculations in labeling experiments and for subsequent analysis of the labeled

biomolecules.
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Property Value

Molecular Formula C₂₈H₂₃N₃O₅[1][3][4][5]

Molecular Weight 481.50 g/mol [1][3][4][5][6]

The structure of TMRM-5-maleimide comprises a tetramethylrhodamine fluorophore,

responsible for its fluorescent properties, and a maleimide group that provides the reactivity

towards thiols.

Fluorescence Properties
TMRM is a bright, orange-fluorescent dye with stable fluorescence across a range of pH

values.[7][8] These properties make it a robust tool for various fluorescence-based

applications.

Property Value

Excitation Maximum (λex) ~543-548 nm[3][4]

Emission Maximum (λem) ~575 nm[3][4]

The Chemistry of Thiol-Reactive Labeling
The specificity of TMRM-5-maleimide for thiol groups is a key feature that enables targeted

labeling of biomolecules.

The Thiol-Maleimide Reaction
The maleimide group reacts with the sulfhydryl group of a cysteine residue through a Michael

addition reaction. This reaction is highly selective for thiols and proceeds efficiently at a near-

neutral pH (7.0-7.5), forming a stable thioether bond.[9][10][11] This ensures a permanent and

covalent attachment of the fluorescent dye to the target protein.
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Figure 1: Schematic of the reaction between TMRM-5-maleimide and a protein thiol group.

Experimental Protocols for Protein Labeling
The following protocols provide a detailed, step-by-step guide for the successful labeling of

proteins with TMRM-5-maleimide.

Preparation of Reagents
1. Protein Preparation:

Dissolve the protein containing thiol groups in a degassed buffer at a pH of 7.0-7.5.[9][11][12]

Suitable buffers include PBS, Tris, or HEPES.[9][11][12] The protein concentration should

ideally be between 1-10 mg/mL.[9][12]

If necessary, reduce disulfide bonds to free thiols by adding an excess of a reducing agent

like TCEP.[9][11][12]

2. Dye Stock Solution:

Allow the vial of TMRM-5-maleimide to warm to room temperature.

Prepare a 10 mM stock solution by dissolving the dye in anhydrous DMSO or DMF.[9][11]

[13]
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Figure 2: A step-by-step workflow for protein labeling with TMRM-5-maleimide.

Procedure:

Add a 10- to 20-fold molar excess of the TMRM-5-maleimide stock solution to the protein

solution while stirring.[10][12][13]

Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C.[9][10][11]

After incubation, purify the labeled protein from the unreacted dye using methods such as

gel filtration, dialysis, or HPLC.[9][11]

Determination of Degree of Labeling (DOL)
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The DOL, which is the average number of dye molecules per protein, can be determined

spectrophotometrically. This involves measuring the absorbance of the labeled protein at 280

nm (for the protein) and at the absorbance maximum of the dye (~543 nm).

Applications in Scientific Research
The stable and bright fluorescence of TMRM makes it a valuable tool in a wide range of

applications:

Fluorescence Microscopy: TMRM is used to visualize the localization and dynamics of

labeled proteins within live cells.

Flow Cytometry: It can be used to quantify cell populations based on the expression of a

specific protein.

Immunofluorescence: TMRM is commonly conjugated to antibodies for immunofluorescence

staining.[8]

Mitochondrial Membrane Potential: As a cell-permeant cationic dye, TMRM accumulates in

active mitochondria and is used to measure mitochondrial membrane potential.[14][15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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